
Application Notes and Protocols: Cerium-140 in
Geological Dating

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cerium-140

Cat. No.: B079874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Cerium-140 in

geological dating, primarily through the Lanthanum-Cerium (La-Ce) geochronological system.

The protocols detailed below are intended to guide researchers in the application of this dating

technique to suitable geological samples.

Introduction to La-Ce Geochronology
The Lanthanum-Cerium (La-Ce) dating method is a radiometric technique used to determine

the age of rocks and minerals. It is based on the radioactive decay of Lanthanum-138 (¹³⁸La) to

Cerium-138 (¹³⁸Ce) and Barium-138 (¹³⁸Ba). However, for the purpose of La-Ce dating, only the

beta decay branch to ¹³⁸Ce is utilized. The long half-life of ¹³⁸La makes this system particularly

suitable for dating ancient geological formations. Cerium-140 (¹⁴⁰Ce), the most abundant

stable isotope of cerium, serves as a stable reference isotope against which the radiogenic

¹³⁸Ce is measured.[1]

The fundamental principle of the La-Ce dating method is the measurement of the parent

isotope (¹³⁸La) and the daughter isotope (¹³⁸Ce) concentrations, along with a stable reference

isotope of cerium (¹⁴⁰Ce). By determining the ratio of these isotopes in a sample and knowing

the decay constant of ¹³⁸La, the age of the sample can be calculated. This method is

particularly useful for dating rocks and minerals that are rich in rare earth elements (REEs),

such as certain types of igneous and metamorphic rocks.
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The ¹³⁸La-¹³⁸Ce Decay System
¹³⁸La is a naturally occurring radioactive isotope of lanthanum with a very long half-life. It

undergoes a branched decay, with approximately 34.9% of ¹³⁸La atoms decaying to ¹³⁸Ce via

beta minus (β⁻) decay, and the remaining 65.1% decaying to ¹³⁸Ba via electron capture. The

decay scheme relevant to La-Ce geochronology is:

¹³⁸₅₇La → ¹³⁸₅₈Ce + β⁻ + ν̅e

The age of a sample is calculated using the isochron method, which involves analyzing multiple

minerals or whole-rock samples from the same geological unit that are assumed to have

formed at the same time and from the same initial isotopic reservoir. The isochron equation for

the La-Ce system is:

(¹³⁸Ce/¹⁴⁰Ce)present = (¹³⁸Ce/¹⁴⁰Ce)initial + (¹³⁸La/¹⁴⁰Ce)present * (e^(λt) - 1)

Where:

(¹³⁸Ce/¹⁴⁰Ce)present is the measured isotopic ratio in the sample.

(¹³⁸Ce/¹⁴⁰Ce)initial is the initial isotopic ratio at the time of formation.

(¹³⁸La/¹⁴⁰Ce)present is the measured parent-to-reference isotope ratio.

λ is the decay constant of ¹³⁸La.

t is the age of the sample.

By plotting (¹³⁸Ce/¹⁴⁰Ce)present against (¹³⁸La/¹⁴⁰Ce)present for a suite of cogenetic samples, a

straight line (isochron) is obtained. The slope of this isochron is equal to (e^(λt) - 1), from which

the age 't' can be calculated. The y-intercept of the isochron gives the initial ¹³⁸Ce/¹⁴⁰Ce ratio.

Quantitative Data for La-Ce Geochronology
The accuracy of the La-Ce dating method relies on precise and accurate values for the decay

constant of ¹³⁸La and the isotopic abundances of lanthanum and cerium.
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Parameter Value Reference

¹³⁸La Half-life (T½) 1.03 x 10¹¹ years

¹³⁸La Decay Constant (λ) 6.729 x 10⁻¹² yr⁻¹ Calculated from half-life

Isotope Natural Abundance (%)

Lanthanum

¹³⁸La 0.090

¹³⁹La 99.910

Cerium

¹³⁶Ce 0.185

¹³⁸Ce 0.251

¹⁴⁰Ce 88.450

¹⁴²Ce 11.114

Isotopic abundances are from the 1997 report of

the IUPAC Subcommittee for Isotopic

Abundance Measurements.[2]

Applications of La-Ce Geochronology
The La-Ce dating method has been applied to a variety of geological settings, providing

valuable insights into the timing of geological processes.

Dating of Ancient Rocks: Due to its very long half-life, the La-Ce system is particularly well-

suited for dating ancient rocks, including those from the Archean eon. For example, it has

been successfully used to date Archean carbonate platforms, providing evidence for the

timing of early life and oxygenation of the Earth's atmosphere.[3][4][5]

Petrogenetic Studies: In addition to geochronology, Ce isotopes, in conjunction with other

isotopic systems like Neodymium (Nd), are used as tracers to understand the origin and

evolution of magmas (petrogenesis).[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.mdpi.com/2076-3417/10/18/6218
https://www.researchgate.net/publication/234539383_Determination_of_HFSE_Rb_Sr_Mo_Sb_Cs_Tl_and_Bi_at_ngg_levels_in_geological_reference_materials_by_Sector_Field_ICP-MS_after_HFHClO4_high_pressure_digestion
https://www.researchgate.net/publication/392167186_Dating_the_evolution_of_oxygenic_photosynthesis_using_La-Ce_geochronology
https://pubmed.ncbi.nlm.nih.gov/40437084/
https://en.wikipedia.org/wiki/Isochron_dating
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Redox Proxy: The variable valence state of cerium (Ce³⁺ and Ce⁴⁺) makes its isotopic

composition a sensitive indicator of past redox conditions in environments like ancient

oceans.[6]

Case Study: Dating of Archean Carbonate Rocks
A study on Archean carbonate platforms in the northwest Superior Craton, Canada, utilized La-

Ce geochronology to date the timing of cerium oxidation, which is linked to the presence of

oxygen. The study reported La-Ce closure ages for carbonate rocks from Red Lake (2873 ± 7

Ma), Woman Lake (2846 ± 5 Ma), and Steep Rock (2780 ± 1 Ma), providing direct evidence for

oxygenic photosynthesis in the Mesoarchaean.[3][4]

Sample Location
¹³⁸La/¹⁴²Ce
(example range)

¹³⁸Ce/¹⁴²Ce
(example range)

Calculated Age
(Ma)

Red Lake ~0.001 - 0.006 ~0.0178 - 0.0182 2873 ± 7

Woman Lake ~0.002 - 0.010 ~0.0179 - 0.0185 2846 ± 5

Steep Rock ~0.001 - 0.008 ~0.0178 - 0.0183 2780 ± 1

(Note: The isotopic

ratios presented here

are illustrative and

based on the

published isochrons.

The actual data points

would be more

numerous.)[3]

Experimental Protocols
The following sections provide a detailed methodology for La-Ce geochronology, from sample

preparation to mass spectrometric analysis.

Sample Preparation
Sample Selection: Collect fresh, unweathered rock samples representative of the geological

unit to be dated.
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Crushing and Pulverization: Crush the rock samples using a jaw crusher and pulverize them

to a fine powder (typically <200 mesh) using a shatterbox or a disc mill.

Mineral Separation (Optional but Recommended): For mineral isochron dating, separate

individual minerals (e.g., apatite, monazite) using standard techniques such as magnetic

separation and heavy liquids.

Sample Digestion:

Accurately weigh approximately 100-200 mg of the powdered sample into a clean

Savillex® PFA vial.

Add a calibrated ¹³⁸La-¹⁴²Ce spike solution for isotope dilution analysis.

Add a mixture of concentrated hydrofluoric acid (HF) and nitric acid (HNO₃) (e.g., 3 mL HF

and 1 mL HNO₃). For refractory minerals, perchloric acid (HClO₄) may also be added.[2][3]

[7]

Seal the vial and place it on a hotplate at approximately 120-150°C for 48-72 hours to

ensure complete dissolution. High-pressure digestion bombs may be necessary for highly

refractory minerals.[7]

Evaporate the acid mixture to dryness.

Add concentrated HCl and evaporate to dryness two to three times to convert the sample

to chloride form.

Finally, dissolve the sample in a known volume of dilute HCl (e.g., 2.5 M HCl) for chemical

separation.

Chemical Separation of Lanthanum and Cerium
The separation of La and Ce from each other and from other elements that can cause isobaric

interferences during mass spectrometry is a critical step. A multi-stage ion-exchange

chromatography procedure is typically employed.

Group Separation of Rare Earth Elements (REEs):
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Load the dissolved sample onto a cation exchange column (e.g., Bio-Rad AG50W-X8

resin).

Elute the major matrix elements with dilute HCl (e.g., 2.5 M HCl).

Elute the REE fraction with a stronger acid (e.g., 6 M HCl).

Separation of Cerium from other REEs:

Evaporate the collected REE fraction to dryness and redissolve in a suitable acid (e.g., 0.1

M HNO₃).

Load the solution onto a column packed with a resin that has a high affinity for tetravalent

ions (e.g., Eichrom Ln Resin).

Oxidize Ce(III) to Ce(IV) on the column using an oxidizing agent such as a mixture of

HNO₃ and KBrO₃.

Elute the trivalent REEs (including La) with HNO₃.

Reduce Ce(IV) back to Ce(III) using a reducing agent (e.g., H₂O₂) and elute the purified

Ce fraction with dilute HCl.

Purification of Lanthanum:

The La-containing fraction from the previous step is further purified using another cation

exchange column to separate it from neighboring REEs.

Mass Spectrometry
The isotopic compositions of La and Ce are measured using either Thermal Ionization Mass

Spectrometry (TIMS) or Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-

ICP-MS).

4.3.1. Thermal Ionization Mass Spectrometry (TIMS)

Filament Loading: Load a small aliquot of the purified Ce and La solutions onto separate

outgassed rhenium (Re) or tantalum (Ta) filaments.
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Isotopic Analysis:

Introduce the filament assembly into the TIMS source.

Heat the filaments in a controlled manner to ionize the sample.

Measure the ion beams of the different isotopes of Ce (¹³⁶Ce, ¹³⁸Ce, ¹⁴⁰Ce, ¹⁴²Ce) and La

(¹³⁸La, ¹³⁹La) simultaneously using multiple Faraday cups or a single collector with peak

jumping.

Correct for instrumental mass fractionation using a normalization isotope (e.g., normalizing

to a fixed ¹³⁶Ce/¹⁴²Ce ratio).

Correct for isobaric interferences from other elements (e.g., ¹³⁸Ba on ¹³⁸Ce) by monitoring

a non-interfered isotope of the interfering element.

4.3.2. Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)

Sample Introduction: Introduce the purified La and Ce solutions into the plasma source of the

MC-ICP-MS using a nebulizer and spray chamber.

Isotopic Analysis:

The high-temperature plasma ionizes the sample.

The ions are extracted into the mass spectrometer and separated based on their mass-to-

charge ratio.

Measure the ion beams of the Ce and La isotopes simultaneously using a multicollector

array.

Correct for instrumental mass bias using an internal standard or by sample-standard

bracketing.

Correct for isobaric interferences (e.g., ¹⁴²Nd on ¹⁴²Ce) by monitoring another isotope of

the interfering element.
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Data Analysis and Age Calculation
Calculate Isotopic Ratios: From the mass spectrometry data, calculate the ¹³⁸Ce/¹⁴⁰Ce and

¹³⁸La/¹⁴⁰Ce ratios for each sample.

Construct the Isochron: Plot the ¹³⁸Ce/¹⁴⁰Ce ratios on the y-axis against the ¹³⁸La/¹⁴⁰Ce ratios

on the x-axis.

Determine the Slope: Perform a linear regression on the data points to determine the slope

of the isochron and its uncertainty.

Calculate the Age: Calculate the age (t) from the slope using the equation: t = (1/λ) * ln(slope

+ 1) The uncertainty in the age is calculated by propagating the uncertainties in the slope

and the decay constant.

Visualizations

¹³⁸La

¹³⁸Ceβ⁻ decay (34.9%)

¹³⁸Ba

Electron Capture (65.1%)

Click to download full resolution via product page

Caption: The branched decay scheme of Lanthanum-138.
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Sample Preparation

Chemical Separation

Isotopic Analysis

Data Processing

1. Sample Collection

2. Crushing & Pulverization

3. Acid Digestion & Spiking

4. REE Group Separation

5. Ce and La Separation

6. TIMS or MC-ICP-MS

7. Isochron Plotting

8. Age Calculation
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Caption: Experimental workflow for La-Ce geochronology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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